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Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides crucial safety protocols and
logistical plans for the use of Citronellyl isobutyrate, a common fragrance and flavoring
ingredient. Adherence to these guidelines is essential for maintaining a safe laboratory
environment.

Chemical Identifier and Properties

Property Value

CAS Number 97-89-2

Molecular Formula C14H2602

Appearance Colorless to pale yellow liquid[1]
Odor Fruity, floral, citrus[1]

Boiling Point 276 °CJ[1]

Flash Point 108 °C (Combustible Liquid)[1]

Hazard Identification and GHS Classification

Citronellyl isobutyrate is classified as causing skin irritation (Category 2) and eye irritation
(Category 2A)[1]. The signal word for this chemical is "Warning"[1]. However, it's noteworthy

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1585542?utm_src=pdf-interest
https://www.benchchem.com/product/b1585542?utm_src=pdf-body
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://www.benchchem.com/product/b1585542?utm_src=pdf-body
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://riskmanagement.nd.edu/assets/444908/flammable_liquid_and_compressed_gas_handling_storage_updated_feb_18.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

that a large number of reports indicate that this chemical does not meet the criteria for GHS
hazard classification[2][3][4][5][6]-

Personal Protective Equipment (PPE)

To ensure safety and minimize exposure, the following personal protective equipment is
mandatory when handling Citronellyl isobutyrate:

o Eye Protection: Safety goggles or a face shield should be worn to protect against splashes[1]

[7].

« Hand Protection: Chemical-resistant gloves are required. While specific permeation data for
Citronellyl isobutyrate is not readily available, nitrile gloves are generally recommended for
work with esters and provide good splash protection. For prolonged or immersive contact, it
is advisable to consult the glove manufacturer's resistance guide. Always inspect gloves for
signs of degradation before use and replace them immediately if contamination occurs[1][8]

[°].

o Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn
to prevent skin contact[7][10]. For tasks with a higher risk of splashing, additional protective
clothing may be necessary.

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is
crucial to avoid inhalation of vapors[1][7][11]. If ventilation is inadequate, a respirator may be
required[1].

Operational and Handling Plan
Storage:

o Store in a cool, dry, well-ventilated area away from heat, open flames, and strong oxidizing
agents[1].

o Keep containers tightly closed when not in use[1].
o Flammable liquid storage cabinets are recommended[7][10].

Handling:
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e Avoid contact with skin and eyes[1].
e Do not inhale vapors[1].

e As a combustible liquid, it should not be heated with an open flame. Use heating mantles,
water baths, or other controlled heating sources[1][11].

e Ground and bond containers when transferring large volumes to prevent static discharge[7]
[11].

First Aid Measures:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention[1].

 After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Remove contaminated clothing and wash it before reuse[1].

 After inhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention[1].

o After ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical advice if feeling
unwell[1].

Disposal Plan
Contaminated materials and waste containing Citronellyl isobutyrate must be disposed of in
accordance with local, state, and federal regulations.

Laboratory-Scale Disposal:

o Waste Collection: Collect waste Citronellyl isobutyrate and any contaminated materials
(e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container. Do
not mix with incompatible wastes[12][13].

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Citronellyl isobutyrate"[12].
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o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area, away from general laboratory traffic and ignition sources.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal
company[12]. Do not dispose of Citronellyl isobutyrate down the drain or in the regular
trash[14][15].

Spill Response:

« In case of a small spill, absorb the liquid with an inert material such as sand, earth, or

vermiculite[1].

o Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste[1].
e Ensure the area is well-ventilated during cleanup.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Safe Handling Workflow for Citronellyl Isobutyrate
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Safe Handling Workflow for Citronellyl Isobutyrate
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Caption: A logical workflow for the safe handling of Citronellyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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